Cas no 1131622-28-0 (tert-Butyl 3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate)

tert-Butyl 3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate structure
1131622-28-0 structure
Product Name:tert-Butyl 3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate
CAS No:1131622-28-0
MF:C14H27N3O2
MW:269.383083581924
MDL:MFCD08275930
CID:1030243
PubChem ID:45072695
Update Time:2025-04-20

tert-Butyl 3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate
    • tert-butyl 3-[3-(aminomethyl)azetidin-1-yl]piperidine-1-carboxylate
    • 3-(3-aminomethyl-azetidin-1-yl)piperidine-1-carboxylic acid tert-butyl ester
    • 3-(3-AMINOMETHYL-AZETIDIN-1-YL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AK134139
    • KB-144956
    • AKOS015841251
    • tert-Butyl3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate
    • SB51935
    • DB-365426
    • 3-(3-aminomethylazetidin-1-yl)piperidine-1-carboxylic acid tert-butyl ester
    • DTXSID40662666
    • 1131622-28-0
    • MDL: MFCD08275930
    • Inchi: 1S/C14H27N3O2/c1-14(2,3)19-13(18)16-6-4-5-12(10-16)17-8-11(7-15)9-17/h11-12H,4-10,15H2,1-3H3
    • InChI Key: OLDIGGRINCSOCV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C1)N1CC(CN)C1)=O

Computed Properties

  • Exact Mass: 269.21
  • Monoisotopic Mass: 269.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8A^2
  • XLogP3: 0.8

tert-Butyl 3-(3-(aminomethyl)azetidin-1-yl)piperidine-1-carboxylate Pricemore >>

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